Cas no 152814-89-6 (1-(3-Nitrophenyl)-3-(pyridin-4-ylmethyl)pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione)

• Product Name: 1-(3-Nitrophenyl)-3-(pyridin-4-ylmethyl)pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione
• CAS No: 152814-89-6
• MF: C₁₉H₁₃N₅O₄
• MW: 375.337623357773
• MDL: MFCD00924013
• CID: 203983
• PubChem ID: 9842556
• Update Time: 2025-05-24

1-(3-Nitrophenyl)-3-(pyridin-4-ylmethyl)pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione Chemical and Physical Properties

Names and Identifiers

• Pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione,1-(3-nitrophenyl)-3-(4-pyridinylmethyl)-
• 1-(3-nitrophenyl)-3-(pyridin-4-ylmethyl)pyrido[2,3-d]pyrimidine-2,4-dione
• RS25344
• 1-(3-Nitrophenyl)-3-(4-pyridinylMethyl)-pyrido[2,3-d]pyriMidine-2,3-(1H,3H)-dionehydrochloride
• RS 25344 hydrochloride
• RS 25344-000
• RS-25344
• 1-(3-Nitro-phenyl)-3-pyridin-4-ylmethyl-1H-pyrido[2,3-d]pyrimidine-2,4-dione
• 1-(3-Nitrophenyl)-3-(pyridin-4-ylmethyl)pyrido[2,3-d]pyrimidin-2,4(1H,3H)-dione
• 1-(3-Nitrophenyl)-3-(pyridin-4-ylmethyl)pyrido[2,3-d]pyrimidin-2,3-(1H,3H)-dione HCl
• 1-(3-nitrophenyl)-3-(pyridin-4-ylmethyl)pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione
• RS 25344
• D71
• 3g4g
• 3g4i
• GTPL6557
• BDBM50393510
• Q27088632
• 1-(3-nitrophenyl)-3-(4-pyridylmethyl)pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione
• 1-(3-nitrophenyl)-3-(pyridin-4-ylmethyl)pyrido[2,3-d]pyrimidine-2,4-
• NCGC00370829-01
• 152814-89-6
• 1-(3-nitrophenyl)-3-(pyridin-4-ylmethyl)pyrido(3,2-e)pyrimidine-2,4-dione
• CHEMBL-1232082
• 1-(3-Nitrophenyl)-3-[(pyridin-4-yl)methyl]pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione
• UNII-7KKH9V6X32
• HY-69172
• G71532
• 7KKH9V6X32
• 8-aza-1-(3-nitrophenyl)-3-(4-pyridylmethyl)-2,4-quinazoline-dione
• DB-389544
• 1-(3-nitrophenyl)-3-(pyridin-4-ylmethyl)pyrido[3,2-e]pyrimidine-2,4-dione
• CHEMBL1232082
• CS-0006402
• 1-(3-Nitrophenyl)-3-(4-pyridinylmethyl)pyrido(2,3-d)pyrimidine-2,4(1H,3H)-dione
• 8-Aza-1-(3-nitrophenyl)-3-(4-pyridylmethyl)-2,4-quinazolinedione
• SCHEMBL2469373
• TS-09966
• Pyrido(2,3-d)pyrimidine-2,4(1H,3H)-dione, 1-(3-nitrophenyl)-3-(4-pyridinylmethyl)-
• AKOS032945824
• RS25344-000
• 1-(3-Nitrophenyl)-3-(4-pyridinylmethyl)pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione
• Pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione, 1-(3-nitrophenyl)-3-(4-pyridinylmethyl)-
• DTXSID70934606
• YLHRMVRLIOIWTO-UHFFFAOYSA-N
• 1-(3-Nitrophenyl)-3-(pyridin-4-ylmethyl)pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione

• MDL： MFCD00924013
• Inchi： 1S/C19H13N5O4/c25-18-16-5-2-8-21-17(16)23(14-3-1-4-15(11-14)24(27)28)19(26)22(18)12-13-6-9-20-10-7-13/h1-11H,12H2
• InChI Key： YLHRMVRLIOIWTO-UHFFFAOYSA-N
• SMILES： O=C1N(C2C=CC=C(C=2)[N+](=O)[O-])C2C(=CC=CN=2)C(N1CC1C=CN=CC=1)=O

Computed Properties

• Exact Mass: 375.09675391g/mol
• Monoisotopic Mass: 375.09675391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 618
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 112
• XLogP3: 1.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyrido[2,3-d]pyrimidines

Additional information on 1-(3-Nitrophenyl)-3-(pyridin-4-ylmethyl)pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione

1-(3-Nitrophenyl)-3-(pyridin-4-ylmethyl)pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione: A Comprehensive Overview

The compound 1-(3-Nitrophenyl)-3-(pyridin-4-ylmethyl)pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione, identified by the CAS number 152814-89-6, is a highly complex and intriguing molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the broader class of pyrido[2,3-d]pyrimidines, which are known for their diverse biological activities and potential applications in drug discovery. The structure of this molecule is characterized by a pyrido[2,3-d]pyrimidine core with two substituents: a nitrophenyl group at position 1 and a pyridin-4-ylmethyl group at position 3. These substituents play a crucial role in determining the compound's physicochemical properties and biological functions.

Recent studies have highlighted the importance of nitrophenyl-substituted pyrido[2,3-d]pyrimidines in various therapeutic areas. For instance, researchers have explored the potential of this class of compounds as inhibitors of key enzymes involved in cancer progression. The nitro group attached to the phenyl ring is particularly significant due to its ability to enhance the molecule's stability and bioavailability. Furthermore, the presence of the pyridin-4-ylmethyl group introduces additional electronic and steric effects that can modulate the compound's interaction with biological targets.

The synthesis of 1-(3-Nitrophenyl)-3-(pyridin-4-ylmethyl)pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione involves a multi-step process that typically begins with the preparation of the pyrido[2,3-d]pyrimidine core. This is followed by selective substitution reactions to introduce the nitrophenyl and pyridin-4-ylmethyl groups. The exact synthetic pathway may vary depending on the starting materials and reaction conditions used. However, modern synthetic methodologies often emphasize green chemistry principles to minimize environmental impact and improve efficiency.

In terms of pharmacological activity, this compound has shown promising results in preclinical studies. For example, it has demonstrated potent inhibitory activity against several kinases that are implicated in oncogenic signaling pathways. Additionally, studies have indicated that this compound may exhibit anti-inflammatory properties by modulating key inflammatory mediators. These findings underscore its potential as a lead compound for drug development in oncology and inflammation-related diseases.

The structural features of 1-(3-Nitrophenyl)-3-(pyridin-4-ylmethyl)pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione also make it an attractive candidate for further chemical modifications. By altering the substituents on the phenyl or pyridine rings, researchers can explore a wide range of analogs with enhanced potency or selectivity. Such modifications are critical for optimizing drug-like properties such as solubility, permeability, and metabolic stability.

In conclusion, 1-(3-Nitrophenyl)-3-(pyridin-4-ylmethyl)pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione represents a compelling example of how structural diversity can be leveraged to design molecules with therapeutic potential. Its unique combination of functional groups and pharmacological activities positions it as a valuable tool for advancing our understanding of disease mechanisms and developing novel treatments.